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Compound of Interest

Compound Name: Hexavinyldisiloxane

Cat. No.: B1568441

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexavinyldisiloxane is a highly efficient crosslinking agent utilized in the formulation of
silicone elastomers. Its unique structure, featuring six reactive vinyl groups per molecule,
allows for the creation of densely crosslinked polymer networks. This high degree of
crosslinking imparts exceptional mechanical strength, thermal stability, and chemical resistance
to the resulting silicone elastomers, making them suitable for a wide range of demanding
applications, including in the pharmaceutical and medical device industries.

The primary crosslinking mechanism involves the platinum-catalyzed hydrosilylation reaction
between the vinyl groups of hexavinyldisiloxane and the hydride groups of a silicone polymer,
typically a hydride-terminated polydimethylsiloxane (PDMS). This addition-cure chemistry is
known for its high efficiency, lack of byproducts, and the ability to precisely control the
elastomer's final properties by adjusting the ratio of vinyl to hydride groups.

Key Applications

The robust properties of silicone elastomers crosslinked with hexavinyldisiloxane lend
themselves to several critical applications in research and drug development:
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o Microfluidics: The creation of well-defined and chemically resistant microfluidic devices for
cell culture, drug screening, and diagnostic assays.

» Drug Delivery: Encapsulation and controlled release of therapeutic agents. The dense
network can be tailored to control diffusion rates.

e Medical Devices and Implants: Fabrication of biocompatible and biostable components that
require high mechanical integrity and resistance to degradation.

o Seals and Gaskets: Use in laboratory equipment and pharmaceutical manufacturing where
chemical resistance and a high-purity environment are essential.

Data Presentation: Influence of Hexavinyldisiloxane
on Elastomer Properties

The concentration of hexavinyldisiloxane as a crosslinking agent significantly influences the
mechanical and physical properties of the resulting silicone elastomer. The following tables
summarize the expected trends based on typical formulation adjustments.

Table 1: Effect of Hexavinyldisiloxane Concentration on Mechanical Properties

Low Crosslinker High Crosslinker
Property . .
Concentration Concentration
Tensile Strength (MPa) Lower Higher
Elongation at Break (%) Higher Lower
Shore A Hardness Lower Higher
Young's Modulus (MPa) Lower Higher

Table 2: Impact of Hexavinyldisiloxane on Thermal and Swelling Properties
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Low Crosslinker High Crosslinker
Property . .
Concentration Concentration
Thermal Stability (°C) Good Excellent
Swelling in Toluene (%) Higher Lower
Crosslink Density (mol/cm3) Lower Higher

Experimental Protocols
Protocol 1: Preparation of a Silicone Elastomer Film
using Hexavinyldisiloxane

This protocol describes the preparation of a standard silicone elastomer film via platinum-
catalyzed hydrosilylation.

Materials:

Vinyl-terminated polydimethylsiloxane (PDMS-V)

o Poly(methylhydrosiloxane) (PMHS) or other hydride-functional silicone
o Hexavinyldisiloxane (crosslinking agent)

e Platinum catalyst (e.g., Karstedt's catalyst)

e Inhibitor (e.g., 1-ethynyl-1-cyclohexanol) (optional, to control cure time)
o Toluene (or other suitable solvent)

 Petri dish or other suitable mold

Procedure:

» Preparation of Part A (Vinyl Component):

o In a clean, dry beaker, weigh the desired amount of vinyl-terminated PDMS.
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o Add the calculated amount of hexavinyldisiloxane. The ratio of vinyl groups from PDMS
and hexavinyldisiloxane to the hydride groups in Part B should be optimized (typically
around 1.5:1 to 1:1.5).

o Add the platinum catalyst (typically in the ppm range). If using an inhibitor, add it at this
stage.

o Add a minimal amount of toluene to ensure homogeneity and mix thoroughly using a
magnetic stirrer or a planetary mixer.

e Preparation of Part B (Hydride Component):

o In a separate beaker, weigh the required amount of the hydride-functional silicone polymer
(e.g., PMHS).

o If necessary, dilute with a small amount of toluene to achieve a workable viscosity.
e Mixing and Curing:

o Add Part B to Part A and mix vigorously for 2-3 minutes until the mixture is completely
homogeneous.

o Degas the mixture in a vacuum chamber to remove any entrapped air bubbles.
o Pour the mixture into the mold (e.g., petri dish) to the desired thickness.

o Cure the elastomer in an oven at a specified temperature (e.g., 60-120°C). The curing
time will depend on the catalyst concentration, temperature, and presence of an inhibitor.

e Post-Curing:

o After the initial cure, it is often beneficial to post-cure the elastomer at a higher
temperature (e.g., 150°C) for several hours to ensure complete crosslinking and remove
any residual volatile components.

Protocol 2: Swelling Test for Crosslink Density
Determination
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This protocol outlines a method to determine the extent of crosslinking by measuring the
swelling of the elastomer in a good solvent.

Materials:

Cured silicone elastomer sample

Toluene (or other suitable solvent)

Vials with sealed caps

Analytical balance

Procedure:

o Cut a small, precisely weighed piece of the cured silicone elastomer (initial mass, mi).
e Place the sample in a vial and add an excess of toluene.

» Seal the vial and allow the sample to swell for 24-48 hours at room temperature to reach
equilibrium.

o Carefully remove the swollen sample from the vial, gently blot the surface with a lint-free
tissue to remove excess solvent, and immediately weigh it (swollen mass, ms).

e Dry the swollen sample in a vacuum oven at 60°C until a constant weight is achieved (dry
mass, md).

o Calculate the swelling ratio (Q) and gel fraction using the following equations:
o Swelling Ratio (Q) =ms/md
o Gel Fraction (%) = (md / mi) x 100

A lower swelling ratio indicates a higher degree of crosslinking.

Visualizations

Caption: Platinum-catalyzed hydrosilylation crosslinking mechanism.
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Caption: General experimental workflow for silicone elastomer synthesis.

Caption: Relationship between crosslinker concentration and properties.

 To cite this document: BenchChem. [Application Notes: Hexavinyldisiloxane as a Versatile
Crosslinking Agent for Silicone Elastomers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588441#hexavinyldisiloxane-as-a-crosslinking-
agent-in-silicone-elastomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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